Cas no 866895-24-1 (6-methoxy-3-(4-methoxybenzenesulfonyl)-4-(piperidin-1-yl)quinoline)

• Product Name: 6-methoxy-3-(4-methoxybenzenesulfonyl)-4-(piperidin-1-yl)quinoline
• CAS No: 866895-24-1
• MF: C₂₂H₂₄N₂O₄S
• MW: 412.501964569092
• CID: 6013044
• PubChem ID: 5641736
• Update Time: 2025-10-28

6-methoxy-3-(4-methoxybenzenesulfonyl)-4-(piperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-(4-methoxybenzenesulfonyl)-4-(piperidin-1-yl)quinoline
• 6-methoxy-3-(4-methoxyphenyl)sulfonyl-4-piperidin-1-ylquinoline
• 6-methoxy-3-((4-methoxyphenyl)sulfonyl)-4-(piperidin-1-yl)quinoline
• 4-methoxyphenyl (6-methoxy-4-piperidino-3-quinolyl) sulfone
• SCHEMBL8238182
• 866895-24-1
• AKOS001858900
• CCG-138074
• F1607-0531

• Inchi： 1S/C22H24N2O4S/c1-27-16-6-9-18(10-7-16)29(25,26)21-15-23-20-11-8-17(28-2)14-19(20)22(21)24-12-4-3-5-13-24/h6-11,14-15H,3-5,12-13H2,1-2H3
• InChI Key： KIDJWCAPTXVGNI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(N2CCCCC2)=C(S(C2=CC=C(OC)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 412.14567842g/mol
• Monoisotopic Mass: 412.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 6-methoxy-3-(4-methoxybenzenesulfonyl)-4-(piperidin-1-yl)quinoline

Introduction to 6-methoxy-3-(4-methoxybenzenesulfonyl)-4-(piperidin-1-yl)quinoline (CAS No. 866895-24-1)

6-methoxy-3-(4-methoxybenzenesulfonyl)-4-(piperidin-1-yl)quinoline, with the CAS number 866895-24-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a quinoline core, a methoxybenzenesulfonyl group, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry, often found in a variety of bioactive molecules. The presence of the methoxybenzenesulfonyl group and the piperidine moiety further enhances the compound's pharmacological profile, making it a promising candidate for drug development. Recent studies have explored the potential of this compound in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

In terms of its chemical synthesis, 6-methoxy-3-(4-methoxybenzenesulfonyl)-4-(piperidin-1-yl)quinoline can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthesis typically begins with the formation of the quinoline core, followed by the introduction of the methoxybenzenesulfonyl and piperidine groups. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The biological activities of 6-methoxy-3-(4-methozybenzenesulfonyl)-4-(piperidin-1-yl)quinoline have been extensively studied in both in vitro and in vivo models. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-methoxy-3-(4-methozybenzenesulfonyl)-4-(piperidin-1-yl)quinoline has also demonstrated promising anti-cancer activities. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

The neuroprotective properties of 6-methoxy-3-(4-methozybenzenesulfonyl)-4-(piperidin-1-yl)quinoline have also been investigated. Studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic properties of 6-methoxy-3-(4-methozybenzenesulfonyl)-4-(piperidin-1-yl)quinoline have been evaluated to assess its suitability for clinical applications. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic dosing regimens.

To further advance the development of 6-methoxy-3-(4-methozybenzenesulfonyl)-4-(piperidin-1-yl)quinoline, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to validate the promising preclinical findings and determine the optimal dosing regimens for various therapeutic indications.

In conclusion, 6-methoxy-3-(4-methozybenzenesulfonyl)-4-(piperidin-1-yl)quinoline (CAS No. 866895-24-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for drug development. Continued research into its mechanisms of action and clinical applications will likely uncover new opportunities for therapeutic intervention in various diseases.